Cas no 14589-42-5 (Samarium,tris(2,4-pentanedionato-kO2,kO4)-, (OC-6-11)-)

• Product Name: Samarium,tris(2,4-pentanedionato-kO2,kO4)-, (OC-6-11)-
• CAS No: 14589-42-5
• MDL: MFCD00013501
• CID: 184139
• PubChem ID: 5483708
• Update Time: 2025-10-30

Samarium,tris(2,4-pentanedionato-kO2,kO4)-, (OC-6-11)- Chemical and Physical Properties

Names and Identifiers

• Samarium,tris(2,4-pentanedionato-kO2,kO4)-, (OC-6-11)-
• 4-oxopent-2-en-2-olate,samarium(3+)
• SAMARIUM 2,4-PENTANEDIONATE, hydrate
• pentane-2,4-dione - samarium (3:1)
• SAMARIUM 2,4-PENTANEDIONATE
• Samarium(III) acetylacetonate hydrate
• Samarium acetylacetonate
• Samarium(III) acetylacetonate
• Tris(2,4-pentanedionato)samarium
• Nsc139609
• Tris(acetylacetonato)samarium
• SAMARIUM ACETYLACETONATE HYDRATE
• SAMARIUM (III) 2,4-PENTANEDIONATE
• Tris-(2,4-pentanedionato)-samarium
• 99.9%-sm)(reo)
• Samarium 2,4-Pentanedionate 99.9%
• SAMARIUM(III) ACETYLACETONATE HYDRATE: 99.9% (REO)
• Tris(acetylacetonate)samarium hydrate (Ⅲ)
• SAMARIUM (III) ACETYLACETONATE HYDRATE
• 14589-42-5
• (Z)-4-oxopent-2-en-2-olate;samarium(3+)
• NSC 139609
• Samarium(III) 2,4-pentanedionate hydrate
• YJWDTQDBHBJLOF-LNTINUHCSA-K
• EINECS 238-632-6
• Tris(pentane-2,4-dionato-O,O')samarium

• MDL： MFCD00013501
• Inchi： 1S/3C5H7O2.Sm/c3*1-4(6)3-5(2)7;/h3*3H,1-2H3;/q3*-1;+3
• InChI Key： JTZJMDRBZZVNSP-UHFFFAOYSA-N
• SMILES： CC1[CH-]C(C)=O[Sm+3]23(O=C(C)[CH-]C(C)=O2)(O=C(C)[CH-]C(C)=O3)O=1

Computed Properties

• Exact Mass: 444.06932
• Monoisotopic Mass: 449.05355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 90.4
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 120

Experimental Properties

• Color/Form: White amorphous powder.
• Melting Point: 146-147°C
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 102.42
• Solubility: Not available
• Vapor Pressure: No data available

Samarium,tris(2,4-pentanedionato-kO2,kO4)-, (OC-6-11)- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-63
• Safety Instruction： 26-36
• Hazardous Material Identification：
• TSCA：No
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on Samarium,tris(2,4-pentanedionato-kO2,kO4)-, (OC-6-11)-

Introduction to Samarium,tris(2,4-pentanedionato-kO2,kO4)-, (OC-6-11)

Samarium,tris(2,4-pentanedionato-kO2,kO4)-, (OC-6-11) is a highly specialized organometallic compound that has garnered significant attention in the field of advanced materials and catalysis. This compound, identified by its CAS number 14589-42-5, is a complex coordination entity featuring samarium(III) ions coordinated to 2,4-pentanedionato ligands. The unique structural and electronic properties of this compound make it a valuable candidate for various applications, particularly in the realm of magnetic materials and catalytic processes.

The coordination sphere of samarium in Samarium,tris(2,4-pentanedionato-kO2,kO4)-, (OC-6-11) is characterized by its tris-chelating nature, where each 2,4-pentanedionato ligand binds to the samarium center through oxygen atoms. This results in a stable and highly symmetric complex with distinct magnetic and electronic characteristics. The presence of multiple coordination sites allows for precise tuning of the compound's properties, making it suitable for a wide range of applications.

In recent years, there has been a growing interest in the use of lanthanide-based complexes like Samarium,tris(2,4-pentanedionato-kO2,kO4)-, (OC-6-11) for their potential in next-generation technologies. One of the most promising areas is in the development of high-performance magnetic materials. The compound's unique magnetic properties, such as its large magnetic anisotropy and high spin-orbit coupling effects, make it an ideal candidate for applications in data storage and magnetic sensors. Researchers have been exploring its use in hard disk drives and other data storage devices where high coercivity and stability are essential.

Additionally, Samarium,tris(2,4-pentanedionato-kO2,kO4)-, (OC-6-11) has shown significant promise in catalytic applications. The compound's ability to facilitate various organic transformations under mild conditions has made it a subject of extensive research. For instance, it has been found to be effective in the catalytic oxidation of alcohols and the polymerization of olefins. These reactions are crucial in the synthesis of fine chemicals and polymers, making this compound a valuable asset in industrial processes.

The synthesis of Samarium,tris(2,4-pentanedionato-kO2,kO4)-, (OC-6-11) involves a multi-step process that requires precise control over reaction conditions. The starting material for this synthesis is typically samarium metal or its salts, which are reacted with 2,4-pentanedione in the presence of a suitable solvent. The reaction conditions must be carefully optimized to ensure high yield and purity of the final product. Advances in synthetic methodologies have enabled researchers to produce this complex with increasing efficiency and scalability.

The structural characterization of Samarium,tris(2,4-pentanedionato-kO2,kO4)-, (OC-6-11) has been extensively studied using various spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and X-ray diffraction (XRD). These studies have provided valuable insights into the coordination geometry and electronic structure of the complex. Understanding these properties is crucial for tailoring the compound's characteristics for specific applications.

In conclusion, Samarium,tris(2,4-pentanedionato-kO2,kO4)-, (OC-6-11) is a versatile and highly functional organometallic compound with numerous potential applications. Its unique magnetic properties make it an excellent candidate for advanced data storage technologies, while its catalytic capabilities open up new possibilities in organic synthesis. As research continues to uncover new applications for this compound, its importance in modern chemistry and materials science is likely to grow even further.